Cas no 203866-20-0 ((2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid
• CAS No: 203866-20-0
• MF: C₂₀H₁₈FNO₄
• MW: 355.359629154205
• MDL: MFCD03424224
• CID: 254273
• PubChem ID: 10970300
• Update Time: 2025-10-28

(2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 4-fluoro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• FMOC-TRANS-4-FLUORO-L-PROLINE
• Fmoc-trans-4-fluoro-Pro-OH
• LogP
• (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid
• (2S,4R)-N-Fmoc-4-fluoropyrrolidine-2-carboxylic acid
• SCHEMBL1336970
• (2S,4R)-4-Fluoropyrrolidine-2-carboxylic acid, N-FMOC protected
• AS-49200
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• 203866-20-0
• (4R)-1-Fmoc-4-fluoro-L-proline
• FD21773
• Fmoc-trans-4-fluoro-L-Pro-OH
• J-013269
• C20H18FNO4
• CJEQUGHYFSTTQT-XIKOKIGWSA-N
• (2S,4R)-4-Fluoro-1-Fmoc-pyrrolidine-2-carboxylic acid
• A814514
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• CS-0091373
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylicacid
• AKOS015907874
• Fmoc-Pro(4-F)-OH
• AKOS015837379
• fmoc-(2s,4r)-4-fluoroproline
• EN300-343380
• (2S,4R)-N-Fmoc-4-Fluoroproline
• MFCD03424224
• (2S,4R)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid

• MDL： MFCD03424224
• Inchi： 1S/C20H18FNO4/c21-12-9-18(19(23)24)22(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)/t12-,18+/m1/s1
• InChI Key： CJEQUGHYFSTTQT-XIKOKIGWSA-N
• SMILES： F[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 355.12204
• Monoisotopic Mass: 355.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.403
• Boiling Point: 556.024°C at 760 mmHg
• Flash Point: 290.073°C
• Refractive Index: 1.646
• PSA: 66.84
• LogP: 3.37040

(2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 0-5 ° C

Additional information on (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid

Overview of (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 203866-20-0)

(2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 203866-20-0) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-4-F-Prolinol, is a chiral amino acid derivative that plays a crucial role in the synthesis of complex peptides and proteins. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 4-fluoro substitution, make it an essential building block in the development of novel therapeutics and diagnostic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property ensures that the amino acid remains stable during the synthesis process and can be efficiently deprotected when needed. The 4-fluoro substitution on the pyrrolidine ring introduces additional steric and electronic effects, which can significantly influence the conformational properties and biological activity of the resulting peptides.

Recent studies have highlighted the importance of (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to enhance the bioavailability and stability of peptides designed for cancer therapy. The introduction of the 4-fluoro group was shown to improve the pharmacokinetic properties of the peptides, leading to enhanced therapeutic efficacy.

In another study, researchers at a leading pharmaceutical company explored the use of (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid in the development of peptidomimetics for treating neurodegenerative diseases. The unique conformational flexibility provided by the Fmoc group and the 4-fluoro substitution allowed for the design of molecules with improved binding affinity to target proteins. This approach has shown promise in preclinical studies, with several compounds advancing to early-stage clinical trials.

The synthetic route for (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid involves several well-established chemical transformations. The key steps include the protection of the amino group with the Fmoc group, followed by selective fluorination of the pyrrolidine ring. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The safety and handling of (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid are critical considerations in both research and industrial settings. While this compound is not classified as a hazardous material, it should be handled with appropriate precautions to prevent exposure and contamination. Proper storage conditions, such as maintaining a dry environment and avoiding exposure to strong acids or bases, are essential to preserve its integrity.

In conclusion, (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid (CAS No. 203866-20-0) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an indispensable tool for scientists working on peptide-based therapeutics and diagnostics. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.